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Compound of Interest

Compound Name: 2-Cyclopropylethan-1-amine-d4

Cat. No.: B594587 Get Quote

Essential Safety and Handling Guide for 2-
Cyclopropylethan-1-amine-d4
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling 2-Cyclopropylethan-
1-amine-d4, a compound classified as a corrosive and flammable liquid.[1] Adherence to these

procedures is essential for ensuring laboratory safety and proper experimental conduct. The

following information is based on the hazardous properties of the parent compound,

cyclopropylamine, and should be strictly followed.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Cyclopropylethan-1-amine-d4 is harmful if swallowed and causes severe skin burns and

eye damage.[2][3] It is also a highly flammable liquid and vapor.[2][3] Therefore, a

comprehensive PPE strategy is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Body Part Required PPE Specifications

Eyes/Face Safety Goggles & Face Shield

Tightly fitting safety goggles

are required. A full face shield

(minimum 8-inch) is necessary

for supplementary protection.

[2]

Skin Chemical-Resistant Gloves

Inspect gloves prior to use.

Use proper glove removal

technique to avoid skin

contact.[2] PVC gloves are a

suitable option.[4]

Body Protective Clothing

A complete suit protecting

against chemicals is required.

[2] For larger scale operations,

wear tight-weave, non-static

clothing and non-sparking

safety footwear.[4] A PVC

apron is also recommended.[4]

Respiratory Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation occurs.[5] Work

should be conducted in a

chemical fume hood.[5]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[6]
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Work exclusively in a well-ventilated area or a chemical fume hood.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[6][7]

Ground and bond all containers and receiving equipment to prevent static discharges.[6][7]

2. Handling the Compound:

Keep the compound away from heat, sparks, open flames, and other ignition sources.[2][7]

[8] No smoking.[2][7][8]

Use only non-sparking tools.[7][8]

Avoid all personal contact, including inhalation of vapors.[4] Do not get in eyes, on skin, or on

clothing.[5]

Keep the container tightly closed when not in use.[7][8]

3. Storage:

Store in a cool, dry, and well-ventilated place in the original, tightly sealed container.[4][5][6]

Store in a designated flammables area.[5]

Keep away from incompatible materials such as acids, strong oxidizing agents, acid

anhydrides, acid chlorides, and carbon dioxide.[2][6]

Disposal Plan: Managing Chemical Waste
All waste must be handled in accordance with local, state, and federal regulations. This

material and its container must be disposed of as hazardous waste.[4]

1. Spill Management:

Minor Spills: Remove all ignition sources.[4] Absorb the spill with inert material (e.g.,

vermiculite, sand, or earth) and place it in a suitable, closed container for disposal.[5]
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Major Spills: Evacuate personnel to a safe area.[2] Wear full protective equipment, including

a self-contained breathing apparatus.[5] Prevent the spill from entering drains or waterways.

[2]

2. Container Disposal:

Empty containers may retain explosive vapors and should be handled with care.[4] Do not

cut, drill, grind, or weld on or near containers.[4]

Dispose of contaminated gloves and other waste in accordance with applicable laws and

good laboratory practices.[2]

Quantitative Hazard Data
The following data is for the parent compound, Cyclopropylamine.

Table 2: Physical and Toxicological Properties

Property Value

Flash Point -25 °C (-13.00 °F)[5]

Autoignition Temperature 275 °C (527.00 °F)[5]

Oral LD50 (rat) 445 mg/kg[3]

Hazard Statements

H225: Highly flammable liquid and vapour.

H302: Harmful if swallowed. H314: Causes

severe skin burns and eye damage.[2]

US EPA Waste Number D001 (Ignitability), D002 (Corrosivity)[4]

Experimental Workflow Diagram
The following diagram illustrates the standard operating procedure for handling 2-
Cyclopropylethan-1-amine-d4.
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Workflow for Handling 2-Cyclopropylethan-1-amine-d4
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End of Experiment
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Caption: Standard operating procedure for handling 2-Cyclopropylethan-1-amine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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